![molecular formula C15H19NO3 B407969 2-(Benzylcarbamoyl)cyclohexanecarboxylic acid CAS No. 331986-99-3](/img/structure/B407969.png)
2-(Benzylcarbamoyl)cyclohexanecarboxylic acid
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Description
2-(Benzylcarbamoyl)cyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C15H19NO3 and its molecular weight is 261.32g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications and Materials Science
- Catalytic Hydrogenation: Cyclohexanecarboxylic acid derivatives can be efficiently produced via the catalytic hydrogenation of benzoic acid in supercritical CO2, offering a green chemistry approach with increased reaction rates and selectivity under mild conditions (Wang & Zhao, 2007).
- Coordination Chemistry: The coordination chemistry of cyclohexanepolycarboxylic acids, including cyclohexanecarboxylic acid, finds applications in materials science, particularly as magnetic materials, through the exploration of their structures, conformation, and functions (Lin & Tong, 2011).
Pharmaceutical Applications
- Chiral Compound Production: Cyclohexanecarboxylic acid derivatives are important in the pharmaceutical industry for the production of chiral compounds. The structural analysis of such compounds aids in understanding their chemical properties and potential pharmaceutical applications (Kimino & Fujii, 2013).
Environmental and Industrial Applications
- Plasticizer Identification: Research on identifying new generation plasticizers, such as 1,2-cyclohexane dicarboxylic acid diisononyl ester (DINCH), and their isomers in polymers (e.g., PVC) contributes to understanding their environmental impact and potential health effects (Dziwiński, Poźniak, & Lach, 2017).
Catalytic Efficiency and Selectivity
- Selective Hydrogenation: The selective hydrogenation of benzoic acid to cyclohexane carboxylic acid has been improved by using specific catalysts and conditions, demonstrating the potential for high selectivity and efficiency in industrial applications (Lu et al., 2018).
Properties
IUPAC Name |
2-(benzylcarbamoyl)cyclohexane-1-carboxylic acid |
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InChI |
InChI=1S/C15H19NO3/c17-14(16-10-11-6-2-1-3-7-11)12-8-4-5-9-13(12)15(18)19/h1-3,6-7,12-13H,4-5,8-10H2,(H,16,17)(H,18,19) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCAZRKFIGJVHLN-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)C(=O)NCC2=CC=CC=C2)C(=O)O |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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